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Compound of Interest

Compound Name: Azide-PEG3-Tos

Cat. No.: B605795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azide-PEG3-Tos (2-(2-(2-azidoethoxy)ethoxy)ethyl 4-methylbenzenesulfonate) is a

heterobifunctional crosslinker commonly utilized in bioconjugation and drug delivery systems,

including the development of Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting

Chimeras (PROTACs).[1] This linker features an azide group for "click chemistry" and a tosyl

group, which is an excellent leaving group for nucleophilic substitution reactions.[2] Accurate

characterization of this linker is critical to ensure the quality and efficacy of the final

bioconjugate. This application note provides a detailed protocol for the characterization of

Azide-PEG3-Tos using mass spectrometry, a powerful analytical technique for confirming

molecular weight and identifying impurities.

Physicochemical Properties
A summary of the key physicochemical properties of Azide-PEG3-Tos is presented in the table

below.
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Property Value Reference

Chemical Formula C₁₃H₁₉N₃O₅S [3][4]

Average Molecular Weight 329.37 g/mol [3]

Monoisotopic Mass 329.1045 g/mol

Mass Spectrometry Analysis
Electrospray ionization (ESI) mass spectrometry, particularly coupled with liquid

chromatography (LC-MS), is the preferred method for the analysis of polar molecules like

Azide-PEG3-Tos. ESI is a soft ionization technique that minimizes fragmentation in the source,

allowing for the accurate determination of the molecular weight.

Expected Ions and Adducts
In positive ion mode ESI-MS, Azide-PEG3-Tos is expected to be observed as several different

adducts. The most common adducts are with protons ([M+H]⁺), sodium ([M+Na]⁺), and

potassium ([M+K]⁺). The theoretical m/z values for these adducts are provided in the table

below. The presence of these adducts can help to confidently identify the compound of interest.

Adduct Chemical Formula Theoretical m/z

[M+H]⁺ [C₁₃H₂₀N₃O₅S]⁺ 330.1118

[M+Na]⁺ [C₁₃H₁₉N₃NaO₅S]⁺ 352.0938

[M+K]⁺ [C₁₃H₁₉N₃KO₅S]⁺ 368.0677

Fragmentation Pattern
Collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS) can be used to

further confirm the structure of Azide-PEG3-Tos. The fragmentation of polyethylene glycol

(PEG) chains is well-characterized and typically involves the neutral loss of ethylene glycol

units (C₂H₄O, 44.0262 Da). For deprotonated PEG molecules, fragmentation is often

dominated by intramolecular SN2 reactions.
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The major expected fragmentation pathways for the [M+H]⁺ ion of Azide-PEG3-Tos are

outlined below. The primary fragmentation is expected to occur along the PEG backbone.

Precursor Ion (m/z) Fragment Ion Fragment m/z Neutral Loss

330.1118 [M+H - C₂H₄O]⁺ 286.0856 44.0262

330.1118 [M+H - 2(C₂H₄O)]⁺ 242.0594 88.0524

330.1118
[M+H - C₇H₇SO₂]⁺

(Loss of Tosyl group)
175.0594 155.0167

330.1118
[C₇H₇SO₂]⁺ (Tosyl

cation)
155.0167 175.0951

Experimental Protocol: LC-ESI-MS Analysis
This protocol provides a general method for the analysis of Azide-PEG3-Tos. Instrument-

specific parameters should be optimized for best results.

Sample Preparation
Prepare a stock solution of Azide-PEG3-Tos at a concentration of 1 mg/mL in a 50:50

mixture of acetonitrile and water.

Dilute the stock solution to a final concentration of 10 µM using the initial mobile phase

composition as the diluent.

Liquid Chromatography (LC)
Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5-10 minutes.

Flow Rate: 0.3 mL/min.
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Injection Volume: 1-5 µL.

Mass Spectrometry (MS)
Instrument: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap is

recommended.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Capillary Voltage: 3.0 - 4.0 kV.

Source Temperature: 120 - 150 °C.

Mass Range: m/z 100 - 1000.

Data Acquisition: For fragmentation studies, use a data-dependent acquisition (DDA) mode,

selecting the most intense precursor ions for collision-induced dissociation (CID).

Data Visualization
The following diagrams illustrate the experimental workflow and a potential fragmentation

pathway for Azide-PEG3-Tos.
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Experimental Workflow for Azide-PEG3-Tos Characterization
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(1 mg/mL stock, dilute to 10 µM)
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Click to download full resolution via product page

Caption: A generalized workflow for the characterization of Azide-PEG3-Tos using LC-MS/MS.
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Proposed Fragmentation Pathway of [Azide-PEG3-Tos + H]⁺

[M+H]⁺

m/z 330.1118

[M+H - C₂H₄O]⁺

m/z 286.0856

- C₂H₄O

[C₇H₇SO₂]⁺

m/z 155.0167

- C₆H₁₄N₃O₃

[M+H - 2(C₂H₄O)]⁺

m/z 242.0594

- C₂H₄O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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